BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Chloroaniline melting point and boiling point
data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Chloroaniline

Cat. No.: B041212

An In-depth Technical Guide to the Physical Properties of 3-Chloroaniline

This guide provides a comprehensive overview of the melting and boiling point data for 3-
Chloroaniline, targeted at researchers, scientists, and professionals in drug development. It
includes detailed experimental protocols for the determination of these critical physical
properties and a logical workflow diagram to illustrate the process.

Physicochemical Data for 3-Chloroaniline

3-Chloroaniline is a chemical intermediate used in the synthesis of various products, including
pharmaceuticals, dyes, and pesticides. Its physical properties, such as melting and boiling
points, are fundamental for its identification, purity assessment, and handling in a laboratory
setting.

The following table summarizes the reported melting and boiling points for 3-Chloroaniline
from various sources.

Physical Property Value Conditions

Melting Point -11 to -9 °C[1][2][3]

-10 °C[4]

Boiling Point 230 °C[4] At atmospheric pressure
95-96 °C[1][2][3][5] At 11 mmHg
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Note: Boiling points are highly dependent on ambient pressure. Data indicates a significant
difference between the boiling point at atmospheric pressure and under reduced pressure.

Experimental Protocols for Property Determination

Accurate determination of melting and boiling points is crucial for compound characterization
and purity verification.[6][7] Pure compounds typically exhibit a sharp melting point range of
0.5-1.0°C, whereas impurities tend to lower the melting point and broaden the range.[6][8]

Melting Point Determination

This protocol describes the capillary method, a common and effective technique for
determining the melting point of a solid organic compound.[6]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)
o Glass capillary tubes (sealed at one end)

e Thermometer

e Mortar and pestle

o Sample of 3-Chloroaniline (as it is a liquid at room temperature, it would need to be cooled
to solidify before a melting point can be taken)

Procedure:

o Sample Preparation: If the sample is solid, finely crush it to a powder using a mortar and
pestle.[9][10]

o Capillary Packing: Invert a capillary tube (sealed end up) and press the open end into the
powdered sample. Tap the sealed end gently on a hard surface to pack the sample down to
a height of 1-2 cm.[9][10]

o Apparatus Setup: Place the packed capillary tube into the heating block of the melting point
apparatus. Ensure the thermometer bulb is positioned correctly, level with the sample in the
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capillary.[6][9]
e Heating:

o For an unknown compound, a rapid initial heating (e.g., 10-20°C per minute) can be used
to determine an approximate melting range.[11]

o For a more accurate measurement, start heating at a slow, controlled rate (approximately
2°C per minute) when the temperature is about 10-15°C below the expected melting point.

[6]
o Data Recording: Record two temperatures:
o T1: The temperature at which the first drop of liquid appears.

o T2: The temperature at which the entire sample has completely melted into a clear liquid.
[6][10]

e Reporting: The melting point is reported as the range from T1 to T2.

Boiling Point Determination

This protocol outlines the micro-boiling point determination method using a fusion tube and an
inverted capillary.

Apparatus:

o Small test tube (fusion tube)

e Glass capillary tube (sealed at one end)

e Heating apparatus (e.g., aluminum block or oil bath)[12][13]
e Thermometer

e Stand and clamp

Procedure:
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Sample Preparation: Add a small amount (a few milliliters) of liquid 3-Chloroaniline into the
fusion tube.[14][15]

Capillary Insertion: Place a capillary tube into the fusion tube with the sealed end pointing
upwards and the open end submerged in the liquid.[12][13]

Apparatus Setup: Attach the fusion tube to a thermometer using a rubber band or thread,
ensuring the sample is level with the thermometer bulb. Suspend the assembly in a heating
bath (e.g., paraffin oil) or place it in an aluminum block.[15]

Heating: Heat the apparatus slowly and uniformly. Stir the heating bath to ensure even heat
distribution.[15]

Observation: As the liquid heats, air trapped in the capillary will slowly bubble out. When the
boiling point is reached, a rapid and continuous stream of bubbles will emerge from the open
end of the capillary tube.[13]

Data Recording: Note the temperature at which this rapid and continuous stream of bubbles
is observed. This temperature is the boiling point of the liquid.[13]

Confirmation (Optional): Turn off the heat and allow the apparatus to cool. The temperature
at which the liquid is drawn back into the capillary tube upon cooling is also the boiling point.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the key physical
properties of a chemical sample like 3-Chloroaniline.
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Caption: Workflow for determining the melting and boiling points of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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